Cas no 4159-20-0 (all-trans-3,4-Didehydro Retinoic Acid)

• Product Name: all-trans-3,4-Didehydro Retinoic Acid
• CAS No: 4159-20-0
• Molecular Formula: C₂₀H₂₆O₂
• Molecular Weight: 298.41924
• CID: 825829
• PubChem ID: 447276

all-trans-3,4-Didehydro Retinoic Acid Properties

Names and Identifiers

• all-trans-3,4-Didehydro Retinoic Acid
• (2E,4E,6E,8E)-3,7-dimethyl-9-(2,6,6-trimethylcyclohexa-1,3-dien-1-yl)nona-2,4,6,8-tetraenoic acid
• 3,4-didehydroretinoic acid
• (7E,9E,11E,13E)-9,13-dimethyl-7-(1,1,5-trimethyl-3,5-cyclohexadien-6-yl)-7,9,11,13-nonatetraen-15-oic acid
• 3,4-didehyroretinoic acid
• 3-Dehydroretinoic Acid
• 3-Dehydroretinoic acid (6CI,7CI)
• all-trans-Vitamin A2 Acid
• Retinoic acid,3,4-didehydro
• Ro 8-7057
• Vitamin A2 acid
• Vitamin A2 saeure
• Vitamin A2 saeure [German]
• CHEBI:133794
• (all-E)-3,7-Dimethyl-9-(2,6,6-trimethyl-1,3-cyclohexadien-1-yl)-2,4,6,8-nonatetraenoic Acid
• LMPR01090020
• DTXSID101310910
• Retinoic acid, 3,4-didehydro-
• all-trans-3,4-Didehydroretinoate
• all-trans-3,4-didehydroretinoic acid
• 4159-20-0
• didehydroretinoic acid
• All-Trans-3,4-Didehydro-Retinoic acid
• SCHEMBL2897706

• InChIKey： SYESMXTWOAQFET-YCNIQYBTSA-N
• Inchi： InChI=1S/C20H26O2/c1-15(8-6-9-16(2)14-19(21)22)11-12-18-17(3)10-7-13-20(18,4)5/h6-12,14H,13H2,1-5H3,(H,21,22)/b9-6+,12-11+,15-8+,16-14+
• SMILES： CC1=C(C(CC=C1)(C)C)C=CC(=CC=CC(=CC(=O)O)C)C

Computed Properties

• Exact Mass: 298.19300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 5
• Monoisotopic Mass: 298.193
• Heavy Atom Count: 22
• Complexity: 606
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.6
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• LogP: 5.37860
• PSA: 37.30000
• Boiling Point: 468.2ºC at 760mmHg
• Flash Point: 355.1ºC
• Density: 1.027g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Retinoids